Cas no 54576-32-8 (Butane,1,4-bis(ethylthio)-)

• Product Name: Butane,1,4-bis(ethylthio)-
• CAS No: 54576-32-8
• MF: C₈H₁₈S₂
• MW: 178.358520030975
• CID: 369211
• PubChem ID: 294545
• Update Time: 2025-04-19

Butane,1,4-bis(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Butane,1,4-bis(ethylthio)-
• 3,8-Dithiadecane
• 1,4-bis(ethylsulfanyl)butane
• Butane, 1,4-bis(ethylthio)-
• NSC163280
• VWVDTVNQHHSYBD-UHFFFAOYSA-N
• Q27893910
• 1,4-Bis(ethylsulfanyl)butane #
• 1,4-bis(ethylthio)butane
• Butane,4-bis(ethylthio)-
• UNII-IC01N3V65R
• NSC-163280
• FT-0640263
• DTXSID3022293
• AKOS006343519
• IC01N3V65R
• 54576-32-8

• Inchi： 1S/C8H18S2/c1-3-9-7-5-6-8-10-4-2/h3-8H2,1-2H3
• InChI Key： VWVDTVNQHHSYBD-UHFFFAOYSA-N
• SMILES： S(CC)CCCCSCC

Computed Properties

• Exact Mass: 178.08514
• Monoisotopic Mass: 178.084992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 47.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6
• XLogP3: 3

Experimental Properties

• Density: 0.946
• Boiling Point: 245.2°C at 760 mmHg
• Flash Point: 93.6°C
• Refractive Index: 1.496
• PSA: 0
• LogP: 3.27280